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Compound of Interest

Compound Name: Diallyldichlorosilane

CAS No.: 3651-23-8

Cat. No.: B1580664

Get Quote

Introduction: Diallyldichlorosilane - A Bifunctional
Crosslinking Agent
Diallyldichlorosilane (DDS), with the chemical formula (CH₂=CHCH₂)₂SiCl₂, is a versatile

organosilicon compound that serves as a crucial building block in polymer chemistry. Its utility

stems from a unique bifunctional structure: two highly reactive chlorine atoms attached to the

silicon center and two vinyl (allyl) groups. This architecture allows for a two-stage reactivity

profile. The dichlorosilane moiety enables immediate crosslinking or polymerization through

reactions with nucleophiles, while the allyl groups remain as latent functional sites for

subsequent modifications, such as hydrosilylation, radical polymerization, or thiol-ene

chemistry.

The silicon-chlorine bonds are exceptionally susceptible to hydrolysis and alcoholysis, making

DDS a potent crosslinking agent for polymers bearing hydroxyl groups, such as silicones,

polysaccharides, and certain polyesters.[1][2] This reaction proceeds rapidly, often at ambient

temperature, to form stable siloxane (Si-O-Si) linkages, which significantly enhance the thermal

and mechanical properties of the base polymer.[3]
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Table 1: Physicochemical Properties of Diallyldichlorosilane

Property Value

CAS Number 2031-62-1

Molecular Formula C₆H₁₀Cl₂Si

Molar Mass 181.13 g/mol

Appearance Colorless liquid

Boiling Point 158-160 °C

Density 1.03 g/cm³ at 25 °C

Refractive Index ~1.46

Reactivity
Reacts vigorously with water, alcohols, and

primary/secondary amines.[4][5]

The Crosslinking Mechanism: Formation of Siloxane
Networks
The primary mechanism by which diallyldichlorosilane crosslinks polymers containing

hydroxyl (-OH) groups is a two-step condensation reaction. This process is highly efficient but

requires careful control of reaction conditions, particularly moisture, due to the high reactivity of

the Si-Cl bonds.

Hydrolysis/Reaction: The Si-Cl bonds react readily with hydroxyl groups present on polymer

chains (or with trace amounts of water) to form a highly reactive silanol intermediate and

hydrochloric acid (HCl) as a byproduct.[1][2]

Condensation: The newly formed silanol groups are unstable and rapidly condense with

other hydroxyl groups (either from another polymer chain or another silanol) to form a stable

and robust siloxane (Si-O-Si) bond, which constitutes the crosslink.[6]

The stoichiometry of the reaction is critical: one molecule of DDS can theoretically link two

separate polymer chains, creating a network structure. The density of these crosslinks,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b1580664/docs?utm_src=pdf-body#application-notes-protocols-the-use-of-diallyldichlorosilane-as-a-crosslinking-agent
https://www.gelest.com/wp-content/uploads/SID2742.0_DIALLYLDICHLOROSILANE_GHS-US_English-US.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/40140
https://www.benchchem.com/product/b1580664/docs?utm_src=pdf-body#application-notes-protocols-the-use-of-diallyldichlorosilane-as-a-crosslinking-agent
https://en.wikipedia.org/wiki/Dimethyldichlorosilane
https://www.researchgate.net/figure/Polymerisation-of-dimethyl-dichlorosilane-in-the-presence-of-water_fig13_267956243
https://www.adhesivesmag.com/articles/100185-silane-terminated-polymer-reactions-with-non-tin-catalysts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


controlled by the molar ratio of DDS to the polymer's reactive sites, directly dictates the final

material properties such as hardness, elasticity, and solvent resistance.[7]

Polymer Chain 1
with -OH group

Diallyldichlorosilane
(Allyl)₂SiCl₂

 Step 1a
Nucleophilic Attack

Polymer Chain 2
with -OH group

Reactive Intermediate
(Allyl)₂Si(Cl)(O-P1)

 Step 1b
Second Attack

Crosslinked Polymer
P1-O-Si(Allyl)₂-O-P2 HCl

HCl
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Fig 1. Reaction mechanism for DDS crosslinking of hydroxylated polymers.

Application Protocol: Crosslinking of Hydroxyl-
Terminated Polydimethylsiloxane (PDMS)
This protocol provides a detailed methodology for creating a crosslinked silicone elastomer

using DDS. The resulting material will have enhanced mechanical integrity compared to the
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starting linear polymer, and the incorporated allyl groups can be used for further

functionalization.

Principle and Objectives
To create a stable PDMS network by reacting the terminal silanol (-Si-OH) groups of a linear

PDMS prepolymer with diallyldichlorosilane. The objective is to control the crosslink density

to achieve a desired level of elasticity and solvent swell resistance. The entire procedure must

be conducted under anhydrous conditions to prevent uncontrolled polymerization of DDS.

Materials and Equipment
Material/Equipment Specification Supplier Example Purpose

Diallyldichlorosilane ≥97% purity
Gelest, Inc.

(SID2742.0)
Crosslinking Agent

Hydroxyl-Terminated

PDMS

Viscosity 750-1500

cSt
Sigma-Aldrich Prepolymer

Anhydrous Toluene
≥99.8%, <50 ppm

H₂O
Any major supplier Reaction Solvent

Anhydrous Pyridine ≥99.8% Any major supplier
HCl Scavenger

(Optional)

Methanol ACS Grade Any major supplier
Quenching/Precipitati

on

Schlenk Line/Glove

Box
N/A N/A

Inert Atmosphere

Control

Oven-dried Glassware
Schlenk flask,

syringes
N/A

Anhydrous Reaction

Vessel

Magnetic

Stirrer/Hotplate
N/A N/A Mixing and Heating

Experimental Workflow
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Start

Dissolve PDMS
in Anhydrous Toluene

Establish Inert Atmosphere
(N₂ or Ar)

Slowly Add DDS
via Syringe

React at 25-50°C
(2-4 hours)

Quench with Methanol

Isolate Product
(Decant/Dry)

Characterize Gel
(Swelling, Rheology)

End
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Fig 2. Workflow for the crosslinking of PDMS with DDS.
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Detailed Step-by-Step Protocol
Pre-Reaction Setup:

Thoroughly dry all glassware in an oven at 120°C overnight and allow it to cool under a

stream of inert gas (Nitrogen or Argon).

Assemble the reaction apparatus (e.g., a three-neck flask with a condenser, inert gas inlet,

and septum) on a Schlenk line.

Reaction Procedure:

Polymer Solution: In a 250 mL Schlenk flask, dissolve 10 g of hydroxyl-terminated PDMS in

100 mL of anhydrous toluene. Stir until the solution is homogeneous.

Stoichiometric Calculation: Determine the molar quantity of -OH groups in the PDMS. The

supplier's data sheet for the prepolymer should provide the average molecular weight (Mn).

For this protocol, we will target a 2:1 molar ratio of PDMS chains to DDS molecules, which

corresponds to a 4:1 ratio of -OH end-groups to DDS.

Example: If Mn of PDMS = 18,000 g/mol , then moles of PDMS = 10 g / 18,000 g/mol ≈

5.56 x 10⁻⁴ mol.

Since each chain has two -OH ends, total moles of -OH ≈ 1.11 x 10⁻³ mol.

Moles of DDS needed = (Moles of PDMS) / 2 = 2.78 x 10⁻⁴ mol.

Volume of DDS needed = (moles × molar mass) / density = (2.78 x 10⁻⁴ mol × 181.13

g/mol ) / 1.03 g/mL ≈ 0.049 mL or 49 µL.

Inert Atmosphere: Purge the flask containing the PDMS solution with inert gas for 15 minutes

to remove residual air and moisture. Maintain a positive pressure of inert gas throughout the

reaction.

Addition of Crosslinker: Using a dry, gas-tight syringe, slowly add the calculated volume of

diallyldichlorosilane (49 µL in the example) to the stirring PDMS solution over 5 minutes.
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Expert Tip: A rapid addition can cause localized, inhomogeneous gelation. Slow, dropwise

addition is crucial for forming a uniform network.

Reaction: Allow the mixture to stir at room temperature (25°C). Gelation time will vary from

minutes to hours depending on the concentration and molecular weight of the PDMS. For a

more controlled reaction, the temperature can be raised to 40-50°C. Monitor the viscosity of

the solution. The reaction is complete when a solid, non-flowing gel is formed. This typically

takes 2-4 hours.

Work-up and Isolation:

Once the gel has formed, the reaction can be quenched by slowly adding 10 mL of

methanol to react with any remaining Si-Cl groups.

Remove the solvent by decantation.

Wash the resulting elastomer gel twice with fresh toluene (50 mL each time) to remove

unreacted oligomers and the pyridine-HCl salt (if used).

Dry the crosslinked PDMS elastomer in a vacuum oven at 60°C until a constant weight is

achieved.

Characterization of the Crosslinked Network
Swelling Test: A pre-weighed, dry sample of the elastomer is immersed in a good solvent

(e.g., toluene) for 24 hours. The swollen sample is weighed, and the swelling ratio (Q) is

calculated. A lower Q value indicates a higher crosslink density.

Rheology: Dynamic mechanical analysis (DMA) or rotational rheometry can be used to

measure the storage modulus (G') and loss modulus (G''). For a successfully crosslinked

elastomer, G' will be significantly larger than G'' and will show a plateau at low frequencies.

FTIR Spectroscopy: Compare the spectra of the prepolymer and the final elastomer. Look for

the disappearance or significant reduction of the broad -OH stretch (around 3200-3400 cm⁻¹)

and the appearance of characteristic Si-O-Si network peaks (around 1000-1100 cm⁻¹).
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Advanced Application: Precursor for
Polycarbosilanes
Diallyldichlorosilane is also a valuable monomer for synthesizing polycarbosilanes, which are

important preceramic polymers for producing silicon carbide (SiC) materials.[8][9] This is

typically achieved through a Wurtz-type reductive coupling reaction using an alkali metal like

sodium.

Principle: In this reaction, the chlorine atoms are reductively removed from the silicon by molten

sodium, leading to the formation of Si-Si bonds and creating a polysilane backbone.[10][11]

The allyl groups remain intact for a subsequent thermal curing step.

n (Allyl)₂SiCl₂

-[Si(Allyl)₂]n-

 Toluene, >100°C

+ 2n Na

+ 2n NaCl

Click to download full resolution via product page

Fig 3. Wurtz coupling of DDS to form a polysilane.

This synthesis is significantly more hazardous than the crosslinking protocol due to the use of

dispersed sodium metal and requires specialized equipment and expertise.[9]

Safety and Handling
Diallyldichlorosilane is a hazardous chemical and must be handled with extreme care in a

controlled laboratory environment.[4]

Table 2: Hazard Summary and Handling Precautions
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Hazard Description Precautionary Measures

Flammable
Highly flammable liquid and

vapor.[5][12]

Keep away from heat, sparks,

and open flames. Use non-

sparking tools. Ground all

equipment to prevent static

discharge.[4][12]

Water Reactive
Reacts violently with water,

releasing corrosive HCl gas.[5]

Handle under an inert, dry

atmosphere (glove box or

Schlenk line). Never allow

contact with moisture.[5]

Corrosive
Causes severe skin burns and

serious eye damage.[4][5]

Wear appropriate personal

protective equipment (PPE):

flame-retardant lab coat,

chemical splash goggles, face

shield, and heavy-duty

chemical-resistant gloves (e.g.,

butyl rubber).

Toxic if Inhaled
Vapors may cause respiratory

irritation and are toxic.[5]

Always handle inside a

certified chemical fume hood

with sufficient airflow.[12]

Spill & Waste Disposal:

Small spills should be absorbed with an inert, dry material (e.g., vermiculite) and placed in a

sealed container for disposal. Do not use water.

Dispose of all waste, including empty containers and contaminated materials, as hazardous

chemical waste in accordance with local, state, and federal regulations.
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Problem Possible Cause(s) Recommended Solution(s)

No gelation or incomplete

crosslinking

1. Insufficient DDS added. 2.

Prepolymer has low -OH

content. 3. Presence of

monofunctional impurities.

1. Recalculate and verify

stoichiometry. 2. Characterize

the prepolymer's hydroxyl

number. 3. Purify the

prepolymer or use a higher-

grade source.

Reaction is too rapid and

uncontrolled

1. Presence of moisture in

solvent or on glassware. 2.

DDS added too quickly. 3.

Reaction temperature is too

high.

1. Ensure all components are

rigorously dried. 2. Add DDS

dropwise or via syringe pump.

3. Conduct the reaction at a

lower temperature (e.g., 0°C).

Final elastomer is brittle Crosslink density is too high.

Reduce the molar ratio of DDS

to polymer -OH groups in

subsequent experiments.

Final elastomer is sticky or oily

Incomplete reaction or

presence of unreacted low

molecular weight species.

1. Increase reaction time or

temperature. 2. Ensure

thorough washing of the final

gel to remove soluble

components.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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